Cas no 90842-92-5 (4-(prop-2-en-1-yl)-3-(pyridin-4-yl)-4,5-dihydro-1H-1,2,4-triazole-5-thione)

• Product Name: 4-(prop-2-en-1-yl)-3-(pyridin-4-yl)-4,5-dihydro-1H-1,2,4-triazole-5-thione
• CAS No: 90842-92-5
• MF: C₁₀H₁₀N₄S
• MW: 218.278199672699
• MDL: MFCD01038799
• CID: 798864
• PubChem ID: 738549
• Update Time: 2025-04-19

4-(prop-2-en-1-yl)-3-(pyridin-4-yl)-4,5-dihydro-1H-1,2,4-triazole-5-thione Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-(2-propen-1-yl)-5-(4-pyridinyl)-
• 4-Allyl-5-pyridin-4-yl-4H-[1,2,4]triazole-3-thiol
• 4-prop-2-enyl-3-pyridin-4-yl-1H-1,2,4-triazole-5-thione
• 4-allyl-5-pyridin-4-yl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• SMR000285116
• MFCD01038799
• 4-allyl-3-(pyridin-4-yl)-1H-1,2,4-triazole-5(4H)-thione
• CS-0220021
• BIM-0030223.P001
• EU-0031877
• 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-(2-propenyl)-5-(4-pyridinyl)-
• 90842-92-5
• AKOS000100117
• CHEMBL1338529
• EN300-05569
• F0464-0009
• Oprea1_830085
• 4-(prop-2-en-1-yl)-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol
• 2,4-Dihydro-4-(2-propen-1-yl)-5-(4-pyridinyl)-3H-1,2,4-triazole-3-thione
• VS-04856
• CDS1_004622
• 4-(prop-2-en-1-yl)-3-(pyridin-4-yl)-4,5-dihydro-1H-1,2,4-triazole-5-thione
• 4-allyl-5-(pyridin-4-yl)-4h-1,2,4-triazole-3-thiol
• DTXSID50353351
• AB00095377-01
• 4-allyl-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol
• Oprea1_678454
• DivK1c_005662
• HMS1666A17
• Z56904737
• 4-allyl-5-pyridin-4-yl-4H-1,2,4-triazole-3-thiol
• HMS2644P12
• AF-615/30368031
• 4-allyl-3-(4-pyridyl)-1H-1,2,4-triazole-5-thione
• MLS000692746
• CBMicro_030286
• BB 0217205
• AKOS000274000
• BBL015215
• 4-(prop-2-en-1-yl)-5-(pyridin-4-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• STK499051
• ALBB-003358
• STK397846

• MDL： MFCD01038799
• Inchi： 1S/C10H10N4S/c1-2-7-14-9(12-13-10(14)15)8-3-5-11-6-4-8/h2-6H,1,7H2,(H,13,15)
• InChI Key： YDSITGDYTVXFBE-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CN=CC=2)N1CC=C

Computed Properties

• Exact Mass: 218.06300
• Monoisotopic Mass: 218.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.28
• Boiling Point: 324.7°C at 760 mmHg
• Flash Point: 150.2°C
• Refractive Index: 1.677
• PSA: 78.59000
• LogP: 2.18870

4-(prop-2-en-1-yl)-3-(pyridin-4-yl)-4,5-dihydro-1H-1,2,4-triazole-5-thione Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT